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Introduction

Chromium-Gold (Cr-Au) thin-film metallization is a cornerstone technology in microelectronics

and microfabrication. This system leverages the high electrical conductivity and chemical

inertness of gold with the excellent adhesive properties of chromium on common

microelectronic substrates like silicon dioxide, glass, and ceramics.[1][2] While gold alone

provides superior performance as a conductor, its poor adhesion necessitates an intermediate

layer.[3] Chromium forms strong covalent oxide bonds with the substrate, ensuring mechanical

stability for the overlying gold layer.[2][4] This combination is widely employed in the fabrication

of Hybrid Microcircuits (HMCs), Integrated Circuits (ICs), and Micro-Electro-Mechanical

Systems (MEMS).[1][5][6]

However, the Cr-Au system is not without its challenges. A primary concern is the grain

boundary diffusion of chromium through the gold layer, particularly at elevated temperatures

(e.g., >300°C) encountered during subsequent fabrication steps.[1][7] This diffusion leads to

the formation of a thin layer of chromium oxide (Cr₂O₃) on the gold surface, which can severely

degrade wire-bonding performance and increase electrical resistance.[1][8] Careful process
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control and an understanding of these failure mechanisms are critical for reliable device

manufacturing.

Application Note 1: Cr-Au Metallization for
Interconnects in HMCs and ICs
The Cr-Au system is extensively used to create reliable, high-conductivity conductor paths and

bonding pads in hybrid and monolithic integrated circuits. The gold layer serves as the primary

conductor, while the thin chromium underlayer ensures the film stack remains robustly attached

to the substrate.[1]

Key Applications:

Interconnections: Forming low-resistance pathways between different components on a chip.

Wire Bonding Pads: Providing a stable and bondable surface for connecting the chip to

external packaging via gold or aluminum wires.

Ohmic Contacts: Establishing a low-resistance electrical connection to semiconductor

devices.

Design and Performance Considerations: The reliability of Cr-Au metallization is highly

dependent on the deposition process and subsequent thermal treatments. As shown in the

table below, parameters such as layer thickness and deposition temperature must be

optimized. The primary failure mode, chromium diffusion, can be mitigated by minimizing

thermal budgets after metallization and by implementing surface cleaning procedures before

wire bonding.[1]

Table 1: Typical Properties and Processing Parameters for Cr-Au Metallization
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Parameter Typical Value Notes

Substrates
Alumina (Al₂O₃), Silicon

Dioxide (SiO₂), Glass

Chromium provides excellent

adhesion to oxide surfaces.[1]

[2]

Cr Adhesion Layer Thickness 5 - 50 nm

A thickness of ~10-30 nm is

common for good adhesion.[1]

[5]

Au Conductor Layer Thickness 150 nm - 6 µm

Dependent on the current-

carrying requirements of the

application.[1][9]

Deposition Method

E-beam Evaporation,

Sputtering, Thermal

Evaporation

PVD methods are standard.

Sputtering may offer better

adhesion.[10][11][12]

Deposition Substrate Temp. Room Temperature - 350°C

Higher temperatures can

improve film properties but

also increase Cr diffusion.[1]

Sheet Resistivity (Initial) < 0.01 ohms/square Varies with gold thickness.[5]

Resistivity Increase (Post-

Anneal)
~25% (2 hours at 300°C)

Caused by chromium diffusing

into the bulk gold.[1]

Wire Bond Strength

Degradation
Can be significant

Caused by Cr₂O₃ formation on

the surface.[1][8]

Logical Diagram: Factors Affecting Cr-Au Reliability
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Click to download full resolution via product page

Diagram showing factors that influence Cr-Au film reliability.

Application Note 2: Cr-Au Films for MEMS and
Sensors
In MEMS and sensor applications, Cr-Au layers are used not only for electrical conductivity but

also for creating reflective surfaces, electrodes, and contact surfaces in switches.[6] For

applications like RF-MEMS switches, the mechanical properties of the contact material, such

as hardness and resistance to stiction, are as critical as low electrical resistance.[6][13]

Key Applications:

RF-MEMS Switches: As the contact material, where low resistance and high durability are

required. Alloying or layering gold with chromium can increase hardness.[6]

Biosensors: As electrodes for electrochemical sensing or as a surface for biomolecule

immobilization, leveraging gold's biocompatibility and surface chemistry.

Optical MEMS: As highly reflective mirror surfaces.

Performance Data and Material Choice: The choice of adhesion layer can impact more than

just adhesion. Studies have shown that chromium inter-diffuses with gold, forming an alloy at

the interface, whereas titanium (another common adhesion layer) tends to form a more discrete

layer.[4][14] This alloying with chromium can slightly increase the hardness of the gold film,

which can be advantageous for contact applications.[6]

Table 2: Performance Characteristics of Cr-Au in MEMS Contacts
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Property Au Cr-Au Multilayer Notes

Hardness Low (~1-2 GPa) Increased

Thin Cr layers act as a

hardening agent.[6]

[15]

Contact Resistance Very Low Slightly Increased

The presence of Cr

can increase

resistance.[6]

Susceptibility to

Stiction
High Moderate

Increased hardness

can reduce stiction-

related failures.

Reliability (Switching

Cycles)
~1.0 x 10⁸ cycles > 2.5 x 10⁸ cycles

Harder contacts

exhibit improved wear

resistance.[15]

Experimental Workflow: MEMS Switch Fabrication
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A simplified workflow for fabricating a MEMS cantilever switch.

Protocol 1: Standard Cr-Au Thin Film Deposition
and Patterning by Liftoff
This protocol describes a standard process for creating patterned Cr-Au features on a silicon

wafer with a thermal oxide layer using photolithography and e-beam evaporation.
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1. Objective: To fabricate well-defined Cr-Au conductive patterns with strong adhesion for

microelectronic applications.

2. Materials and Equipment:

Substrate: Silicon wafer with ≥500 nm thermal SiO₂.

Chemicals: Acetone, Isopropyl Alcohol (IPA), Deionized (DI) water, Photoresist (e.g., LOR 3A

and S1813), Developer (e.g., MF-319).

Deposition: High-vacuum e-beam evaporator with Cr (99.99%) and Au (99.999%) sources.

[10]

Patterning: Spin coater, hot plate, mask aligner.

3. Methodology:

Substrate Cleaning:

Ultrasonically clean the wafer in Acetone for 5 minutes, followed by IPA for 5 minutes.

Rinse thoroughly with DI water and dry with a nitrogen gun.

Dehydrate bake on a hot plate at 150°C for 5 minutes.

Photolithography for Liftoff:

Spin coat an undercut resist (e.g., LOR 3A) at 3000 rpm for 45 seconds. Bake at 150°C for

3 minutes.

Spin coat an imaging resist (e.g., S1813) at 4000 rpm for 45 seconds. Bake at 115°C for 1

minute.

Expose the resist with a photomask using a mask aligner (UV exposure dose ~120

mJ/cm²).

Develop the pattern in MF-319 developer for approximately 1 minute.
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Rinse with DI water and dry. Inspect the pattern under a microscope to ensure clean

development and the desired undercut profile.

Cr-Au Deposition:

Immediately load the patterned wafer into the e-beam evaporator to prevent

contamination.[3]

Evacuate the chamber to a base pressure of < 5 x 10⁻⁶ Torr.

Deposit 10 nm of Cr at a rate of 0.1 nm/s.

Without breaking vacuum, deposit 150 nm of Au at a rate of 0.2 nm/s.[1]

Allow the wafer to cool before venting the chamber.

Liftoff:

Immerse the wafer in a beaker of Acetone.

Agitate gently or use an ultrasonic bath for short periods until the unwanted metal film lifts

off.

Rinse with fresh Acetone, followed by IPA, and dry with nitrogen.

Process Workflow: Cr-Au Patterning via Liftoff
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Workflow for patterning Cr-Au films using the liftoff technique.

Protocol 2: Characterization of Cr-Au Thin Films
This protocol outlines key experimental procedures to validate the quality of the deposited Cr-

Au films.

1. Objective: To assess the adhesion, electrical properties, and surface composition of

fabricated Cr-Au films.

2. Methodology:
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A. Adhesion "Tape Test" (ASTM D3359)

Procedure:

Use a sharp blade to scribe a cross-hatch pattern through the Cr-Au film on a test coupon.

Firmly apply a specified pressure-sensitive tape (e.g., 3M Scotch 610) over the hatch

area.

After 90 seconds, remove the tape by pulling it back rapidly upon itself at a 180° angle.

Analysis:

Inspect the grid area for any removal of the metal film. The result is rated based on the

percentage of the area from which the film has been removed. A successful test shows no

delamination.

B. Electrical Sheet Resistance Measurement

Equipment: Four-point probe station.

Procedure:

Place the wafer on the probe station chuck.

Gently lower the four probes onto the surface of the Cr-Au film in a non-critical area.

Apply a known current (I) through the outer two probes and measure the voltage (V)

across the inner two probes.

Analysis:

The sheet resistance (Rs) is calculated as: Rs = (π / ln(2)) * (V / I) ≈ 4.532 * (V / I). This

measurement confirms the conductivity of the film.

C. Surface Compositional Analysis (Post-Anneal)

Equipment: Auger Electron Spectroscopy (AES) or X-ray Photoelectron Spectroscopy (XPS).
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Procedure:

Anneal a test sample in a furnace or on a hot plate (e.g., 300°C for 30 minutes in air) to

simulate a thermal processing step.

Load the annealed sample into the UHV chamber of the AES/XPS system.

Analysis:

Acquire spectra from the gold surface. The presence of significant chromium and oxygen

peaks indicates the diffusion of chromium to the surface and its subsequent oxidation, a

key indicator of potential bondability issues.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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